N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide
• InChI: InChI=1S/C15H26N2O2/c18-14(16-13-8-4-3-5-9-13)12-17-11-7-2-1-6-10-15(17)19/h13H,1-12H2,(H,16,18)
• InChI Key: WVLGGPCMSUBMJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(C(=O)CC1)CC(=O)NC2CCCCC2
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide, also known as CHOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. CHOA is a cyclic amide that contains a functional group known as an azocane, which has been found to exhibit unique properties that make it useful in a variety of research applications.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide involves its ability to bind to the active site of target enzymes and inhibit their activity. This is achieved through the formation of a covalent bond between the carbonyl group of N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide and the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function, leading to a decrease in the production of fatty acids.
Biochemical and Physiological Effects:
Studies have shown that N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide can have a range of biochemical and physiological effects, including a decrease in the production of fatty acids, a reduction in lipid accumulation in adipocytes, and an increase in glucose uptake in skeletal muscle cells. These effects make N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide a potential candidate for the development of drugs to treat conditions such as obesity and type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide in lab experiments is its high purity and yield, which makes it easy to obtain and work with. Additionally, N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide has been found to be stable under a range of conditions, making it suitable for use in a variety of research applications. However, one limitation of using N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide, including the development of more potent and selective inhibitors of target enzymes, the investigation of the effects of N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide on other metabolic pathways, and the exploration of its potential applications in materials science. Additionally, further studies are needed to better understand the potential toxicity of N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide and its effects on human health.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide involves the reaction of cyclohexylamine with ethyl chloroacetate, followed by the cyclization of the resulting intermediate with triethylamine and phosgene. This method has been reported to yield N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide in high purity and yield, making it a reliable and efficient way to produce the compound for research purposes.

Scientific Research Applications

N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide has been found to have potential applications in medicinal chemistry, particularly as an inhibitor of enzymes involved in the biosynthesis of fatty acids. Studies have shown that N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide can inhibit the activity of enzymes such as acetyl-CoA carboxylase and fatty acid synthase, which are involved in the production of fatty acids in the body. This makes N-cyclohexyl-2-(2-oxoazocan-1-yl)acetamide a potential candidate for the development of drugs to treat conditions such as obesity and type 2 diabetes.